1-Benzhydryl-N,N-dimethylazetidin-3-amine

• IUPAC Name: 1-benzhydryl-N,N-dimethylazetidin-3-amine
• InChI: InChI=1S/C18H22N2/c1-19(2)17-13-20(14-17)18(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,17-18H,13-14H2,1-2H3
• InChI Key: QWCKPGXZMZCXJD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CN(C1)C(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C18H22N2
• DSSTOX Substance ID: DTXSID40440446
• Molecular Weight: 266.4 g/mol
• CAS RN: 55438-79-4

Description

1-Benzhydryl-N,N-dimethylazetidin-3-amine, also known as Cbz-DMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of tertiary amines and has a unique structural configuration that makes it a promising candidate for various research studies.

Mechanism of Action

The mechanism of action of 1-Benzhydryl-N,N-dimethylazetidin-3-amine is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. 1-Benzhydryl-N,N-dimethylazetidin-3-amine has been shown to increase the levels of gamma-aminobutyric acid (GABA) and serotonin in the brain, which are known to have anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
1-Benzhydryl-N,N-dimethylazetidin-3-amine has been shown to produce a range of biochemical and physiological effects in various animal models. It has been found to reduce the severity of seizures and increase the pain threshold in rats. 1-Benzhydryl-N,N-dimethylazetidin-3-amine has also been shown to reduce inflammation and oxidative stress in animal models of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-Benzhydryl-N,N-dimethylazetidin-3-amine is its high potency and selectivity for its target receptors. This makes it an ideal candidate for various research studies, including drug discovery and development. However, one of the limitations of 1-Benzhydryl-N,N-dimethylazetidin-3-amine is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 1-Benzhydryl-N,N-dimethylazetidin-3-amine. One area of interest is the development of novel derivatives of 1-Benzhydryl-N,N-dimethylazetidin-3-amine that exhibit improved pharmacological properties. Another area of interest is the investigation of the potential therapeutic applications of 1-Benzhydryl-N,N-dimethylazetidin-3-amine, including its use in the treatment of epilepsy, anxiety, and depression. Additionally, further studies are needed to elucidate the mechanism of action of 1-Benzhydryl-N,N-dimethylazetidin-3-amine and its potential side effects in humans.

Scientific Research Applications

1-Benzhydryl-N,N-dimethylazetidin-3-amine has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit a wide range of biological activities, including anticonvulsant, analgesic, and anxiolytic effects. 1-Benzhydryl-N,N-dimethylazetidin-3-amine has also been shown to possess significant anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various diseases.

Synthesis routes and methods I

Procedure details

5% Palladium-carbon (1.5 g) was added to 1-benzhydrylazetidin-3-one (1.50 g) obtained from Referential Example 100 and 40% aqueous dimethylamine (4 mL) in methanol (30 mL). The resultant mixture was subjected to catalytic reduction in a hydrogen atmosphere overnight. The catalyst was filtered off, and then the solvent of the filtrate was evaporated under reduced pressure. The residue was purified through silica gel column chromatography (chloroform-methanol), to thereby give the title compound as a solid (1.55 g, 92%).

Synthesis routes and methods II

Procedure details

Aqueous dimethylamine (1 L, 33%) was added to a solution of (1-benzhydrylazetidin-3-yl)methanesulfonate (Intermediate 30, 260 g, 0.82 mol) in CH3CN (1 L) and the mixture was refluxed at 100° C. overnight. The mixture was then cooled and the solvent was removed in vacuo. The mixture was partitioned between water (300 mL) and CH2Cl2 (300 mL) and the layers were separated. The aqueous phase was extracted with CH2Cl2 (3×500 mL). The combined organic solutions were dried (Na2SO4) and concentrated in vacuo. Purification by FCC gave the title compound (200 g, 92%) as a brown solid.